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Compound of Interest

Compound Name: 5-Methylthio DMT

Cat. No.: B1215185 Get Quote

Disclaimer: 5-Methylthio-N,N-dimethyltryptamine (5-MeS-DMT) is a research chemical and a

lesser-known psychedelic substance. The information provided herein is intended for an

audience of researchers, scientists, and drug development professionals for informational

purposes only. The neurochemical effects and safety profile of 5-MeS-DMT in humans have not

been extensively studied, and this document should not be interpreted as an endorsement or

guide for human consumption.

Introduction
5-Methylthio-N,N-dimethyltryptamine (5-MeS-DMT) is a synthetic tryptamine and a structural

analog of the well-known psychedelic compound 5-methoxy-N,N-dimethyltryptamine (5-MeO-

DMT). While the neurochemical effects of 5-MeO-DMT have been the subject of considerable

scientific investigation, 5-MeS-DMT remains a relatively obscure molecule within the scientific

literature. This technical guide aims to synthesize the currently available information on 5-MeS-

DMT, drawing from limited direct studies and inferring potential properties based on structure-

activity relationships of related tryptamines. Due to the scarcity of published research, this

document will also highlight the significant gaps in our understanding of this compound and

propose standard experimental protocols for its further characterization.

Chemical Profile
IUPAC Name: 2-(5-(methylthio)-1H-indol-3-yl)-N,N-dimethylethanamine

Chemical Formula: C₁₃H₁₈N₂S
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Molar Mass: 234.36 g/mol

CAS Number: 5102-11-4[1]

Postulated Synthesis
A specific, detailed experimental protocol for the synthesis of 5-MeS-DMT is not readily

available in peer-reviewed literature. However, a plausible synthetic route can be adapted from

established methods for producing substituted tryptamines, such as the Speeter-Anthony

tryptamine synthesis. The following workflow outlines a generalized approach.
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Starting Material Step 1: Oxalyl Chloride Acylation

Step 2: Amination

Step 3: Reduction

5-methylthioindole

Reaction in
anhydrous ether

Oxalyl Chloride
(COCl)₂

3-(2-chloro-2-oxoacetyl)-5-(methylthio)
-1H-indole

Reaction

Dimethylamine
(CH₃)₂NH

N,N-dimethyl-2-oxo-2-(5-(methylthio)
-1H-indol-3-yl)acetamide

Reduction in
anhydrous THF

Reducing Agent
(e.g., LiAlH₄)

5-Methylthio-DMT
(5-MeS-DMT)
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5-MeS-DMT
(Ligand)

5-HT₂A Receptor

Binds to

Gαq/11 G-Protein

Activates

Phospholipase C
(PLC)

Activates

PIP₂

Cleaves

IP₃

DAG

Endoplasmic
Reticulum

Binds to receptor on

Protein Kinase C
(PKC)

Activates

Ca²⁺ Release

Stimulates

Co-activates

Downstream
Cellular Effects
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Preparation

Assay Setup (96-well plate)

Analysis

Prepare cell membranes
expressing target receptor

To wells, add:
1. Assay Buffer

2. 5-MeS-DMT or controls
3. Radioligand

4. Cell membranes

Prepare solutions of:
- Radioligand (e.g., [³H]Ketanserin for 5-HT₂A)

- 5-MeS-DMT (varying concentrations)
- Non-specific agent

Incubate to reach
equilibrium (e.g., 60 min at 37°C)

Rapidly filter plate contents
to separate bound/unbound radioligand

Wash filters with
ice-cold buffer

Quantify radioactivity
using scintillation counter

Calculate IC₅₀ and
convert to Kᵢ using

Cheng-Prusoff equation
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Cell Preparation

Assay Execution

Data Analysis

Culture cells expressing
the target receptor (e.g., HEK293)

Load cells with a
calcium-sensitive fluorescent dye

(e.g., Fluo-4 AM)

Add varying concentrations
of 5-MeS-DMT to cells

Measure fluorescence intensity over
time using a plate reader (e.g., FLIPR)

Plot the peak fluorescence response
against the log of 5-MeS-DMT concentration

Fit data to a sigmoidal
dose-response curve

Calculate EC₅₀ and Eₘₐₓ values
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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